Cas no 108957-20-6 (N-Boc-3-Iodo-L-alanine benzyl ester)

• Product Name: N-Boc-3-Iodo-L-alanine benzyl ester
• CAS No: 108957-20-6
• MF: C₁₅H₂₀INO₄
• MW: 405.228076934814
• MDL: MFCD00191868
• CID: 91355
• Update Time: 2025-06-07

N-Boc-3-Iodo-L-alanine benzyl ester Chemical and Physical Properties

Names and Identifiers

• N-Boc-3-Iodo-L-alanine benzyl ester
• BOC-3-IODO-L-ALANINE BENZYL ESTER
• N-(TERT-BUTOXYCARBONYL)-3-IODO-L-ALANINE BENZYL ESTER
• (R)-2-TERT-BUTOXYCARBONYLAMINO-3-IODO-PROPIONIC ACID BENZYL ESTER
• (S)-2-TERT-BUTOXYCARBONYLAMINO-3-IODO-PROPIONIC ACID BENZYL ESTER
• Boc-beta-iodo-Ala-OBzl
• boc-β-iodo-ala-obzl
• BOC-3-IODO-ALA-OBZL
• (R)-Benzyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate
• (R)-Benzyl 2-(tert-butoxycarbonylamino)-3-iodopropanoate
• benzyl (2R)-3-iodo-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• N-(T-BUTOXYCARBONYL)-3-IODO-L-ALANINE BENZYL ESTER

• MDL： MFCD00191868
• Inchi： 1S/C15H20INO4/c1-15(2,3)21-14(19)17-12(9-16)13(18)20-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,19)/t12-/m0/s1
• InChI Key： DDXFSYLOWHQCEK-LBPRGKRZSA-N
• SMILES： IC[C@@H](C(=O)OCC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 405.04400
• Monoisotopic Mass: 405.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.485g/cm3
• Melting Point: 78-80 °C (lit.)
• Boiling Point: 460.1ºC at 760mmHg
• Flash Point: 232ºC
• Refractive Index: 1.56
• PSA: 64.63000
• LogP: 3.44900
• Sensitiveness: Light Sensitive
• Optical Activity: [α]20/D −18.0°, c = 1 in ethanol

N-Boc-3-Iodo-L-alanine benzyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8
• Storage Condition：2-8°C

Additional information on N-Boc-3-Iodo-L-alanine benzyl ester

N-Boc-3-Iodo-L-alanine benzyl ester (CAS No. 108957-20-6): An Overview of a Versatile Building Block in Organic Synthesis

N-Boc-3-Iodo-L-alanine benzyl ester (CAS No. 108957-20-6) is a highly valuable compound in the field of organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. This compound is a protected amino acid derivative, featuring a tert-butoxycarbonyl (Boc) protecting group, an iodine substituent, and a benzyl ester moiety. The combination of these functional groups makes it a versatile building block for various synthetic transformations and reactions.

The Boc protecting group is widely used in peptide synthesis to temporarily block the amino group, allowing for selective reactions at other sites of the molecule. This protection strategy is crucial for maintaining the integrity and reactivity of the amino acid during complex synthetic sequences. The iodine substituent, on the other hand, provides a versatile handle for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in modern organic synthesis, enabling the construction of complex molecular architectures with high efficiency and selectivity.

The benzyl ester moiety in N-Boc-3-Iodo-L-alanine benzyl ester serves as a protecting group for the carboxylic acid functionality. This protecting group can be selectively removed under mild conditions, such as hydrogenolysis using palladium on carbon (Pd/C) in the presence of hydrogen gas. This allows for the subsequent introduction of other functional groups or the formation of amides and esters, which are essential in the synthesis of peptides and other bioactive molecules.

Recent advancements in synthetic chemistry have further highlighted the importance of N-Boc-3-Iodo-L-alanine benzyl ester. For instance, a study published in Journal of Organic Chemistry demonstrated its utility in the synthesis of novel anticancer agents. The iodine substituent was used as a handle for palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl groups, leading to a diverse library of compounds with potent antiproliferative activity against multiple cancer cell lines.

In another notable application, N-Boc-3-Iodo-L-alanine benzyl ester has been employed in the development of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties, such as enhanced stability and bioavailability. The versatility of this compound allows for the precise control over the stereochemistry and functionalization of peptidomimetic structures, making it an indispensable tool in medicinal chemistry.

The synthetic utility of N-Boc-3-Iodo-L-alanine benzyl ester extends beyond pharmaceutical applications. It has also found use in materials science, where it serves as a building block for the preparation of functional polymers and supramolecular assemblies. For example, researchers at Stanford University utilized this compound to synthesize self-assembling peptides that form nanofibers with tunable properties. These nanofibers have potential applications in tissue engineering and drug delivery systems.

In conclusion, N-Boc-3-Iodo-L-alanine benzyl ester (CAS No. 108957-20-6) is a multifaceted compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides researchers with a powerful tool for constructing complex molecules with high precision and efficiency. As research continues to advance, it is likely that new applications and synthetic strategies will further expand its utility in various scientific disciplines.